Cas no 2171762-98-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid
- EN300-1505083
- 2171762-98-2
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-propylbutanamido]acetic acid
-
- Inchi: 1S/C24H26F2N2O5/c1-2-11-28(13-22(29)30)23(31)20(12-21(25)26)27-24(32)33-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-21H,2,11-14H2,1H3,(H,27,32)(H,29,30)
- InChI Key: XJNOEYGDBWPWMH-UHFFFAOYSA-N
- SMILES: FC(CC(C(N(CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F
Computed Properties
- Exact Mass: 460.18097826g/mol
- Monoisotopic Mass: 460.18097826g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 95.9Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1505083-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-propylbutanamido]acetic acid |
2171762-98-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1505083-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-propylbutanamido]acetic acid |
2171762-98-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1505083-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-propylbutanamido]acetic acid |
2171762-98-2 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1505083-250mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-propylbutanamido]acetic acid |
2171762-98-2 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1505083-500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-propylbutanamido]acetic acid |
2171762-98-2 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1505083-1000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-propylbutanamido]acetic acid |
2171762-98-2 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1505083-2500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-propylbutanamido]acetic acid |
2171762-98-2 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1505083-5000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-propylbutanamido]acetic acid |
2171762-98-2 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1505083-10000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-propylbutanamido]acetic acid |
2171762-98-2 | 10000mg |
$14487.0 | 2023-09-27 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid
Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid (CAS No. 2171762-98-2) in Modern Chemical Biology
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid, identified by its CAS number 2171762-98-2, represents a sophisticated compound with significant implications in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of multiple functional groups, including fluorenylmethoxycarbonyl (Fmoc) and difluorinated amide moieties, makes it a versatile candidate for further exploration in medicinal chemistry.
The Fmoc protecting group is particularly noteworthy, as it is widely employed in peptide synthesis and protein modification. Its stability under mild conditions and ease of removal under acidic conditions make it an indispensable tool in the synthesis of complex biomolecules. In the context of this compound, the Fmoc moiety likely serves as a protecting group for the amino functionality, facilitating controlled modifications during synthetic pathways. This aspect is crucial for ensuring the structural integrity of the molecule during downstream applications.
The difluorinated amide component introduces unique electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The incorporation of two fluorine atoms at the 4,4-position enhances the lipophilicity and electronic distribution of the molecule, potentially influencing its interactions with biological targets. Such modifications are frequently explored in the development of novel therapeutics to improve drug efficacy and reduce off-target effects.
The N-propylbutanamidoacetic acid backbone provides a hydrophilic anchor while maintaining a degree of lipophilicity, which is often desirable in drug design. This balance between hydrophilicity and lipophilicity can influence membrane permeability and cellular uptake, critical factors in determining a drug's bioavailability. The structural motif also contains an amidoacetic acid moiety, which can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies utilizing molecular dynamics simulations have shown that compounds with similar structural features exhibit promising interactions with enzymes and receptors involved in critical biological pathways. For instance, research on analogous molecules has highlighted their potential in modulating pathways related to inflammation and metabolic disorders.
The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions, condensation reactions under protective group conditions, and fluorination techniques to introduce the difluorinated amide moiety. The use of advanced catalytic systems has been reported to enhance reaction efficiency while minimizing byproduct formation.
In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegeneration. The combination of structural features—such as the Fmoc group for further derivatization, the difluorinated amide for enhanced binding affinity, and the propylbutanamidoacetic acid backbone for optimal physicochemical properties—makes this molecule a valuable scaffold for structure-activity relationship (SAR) studies.
The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms can significantly alter pharmacological properties by influencing metabolic stability, binding kinetics, and distribution profiles. For example, fluoroaromatic rings are commonly found in approved drugs due to their ability to enhance binding interactions with biological targets while minimizing degradation by metabolic enzymes. The presence of two fluorine atoms in this compound suggests potential advantages in terms of metabolic resistance and target engagement.
Future directions in research may involve exploring analogs of this compound with modified side chains or additional functional groups to optimize biological activity further. Techniques such as high-throughput screening (HTS) combined with structure-based drug design (SBDD) could accelerate the identification of lead compounds derived from this scaffold. Additionally, green chemistry approaches may be employed to develop more sustainable synthetic routes for large-scale production.
The integration of artificial intelligence (AI) tools into drug discovery pipelines has revolutionized the way new compounds are designed and evaluated. AI-driven platforms can predict molecular properties and virtual screen vast libraries of compounds to identify promising candidates before experimental validation is required. This approach has been instrumental in accelerating the development of novel therapeutics based on complex molecular architectures like that of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid.
In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid (CAS No. 2171762-98-2) represents a promising candidate for further exploration in chemical biology and pharmaceutical research due to its sophisticated structural features and potential biological activities. Its synthesis involves advanced organic chemistry techniques tailored to introduce key functional groups that enhance its suitability for therapeutic applications. As research continues to uncover new methodologies for drug discovery, this compound will undoubtedly play a significant role in shaping future therapeutic strategies.
2171762-98-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-propylbutanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)